5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2,4-dichlorophenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C9H7Cl2N3S/c1-14-8(12-13-9(14)15)6-3-2-5(10)4-7(6)11/h2-4H,1H3,(H,13,15)
• InChI Key: KNPVHXREFIERGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C9H7Cl2N3S
• DSSTOX Substance ID: DTXSID60974915
• Molecular Weight: 260.14 g/mol
• CAS No.: 5950-88-9

Description

5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C9H7Cl2N3S and its molecular weight is 260.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Antiradical Activities

Compounds with open thiogroup, such as 5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol, show high indicators of antioxidant and antiradical activity. These compounds positively impact overall condition and biochemical processes in patients exposed to high doses of radiation. They are compared to biogenic amino acids like cysteine, highlighting their potential in medical and pharmaceutical applications due to their free SH-group structure (Kaplaushenko, 2019).

Broad Spectrum of Biological Activities

1,2,4-Triazole derivatives demonstrate a broad spectrum of biological activities, including antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. This highlights the compound's versatility in developing new therapeutic agents and its importance in ongoing scientific research into biologically active substances (Ohloblina, 2022).

Applications in Material Science

1,2,4-Triazole derivatives find applications beyond the medical and pharmaceutical fields, including in engineering, metallurgy, and agriculture. They are utilized in optical materials, photosensitizers, coloring agents, antioxidants, and as additives for fuels and oils. Some derivatives also serve as corrosion inhibitors, showcasing their wide-ranging utility in various industrial sectors (Parchenko, 2019).

Environmental Impact Studies

The environmental impact of chlorophenols, including compounds similar to this compound, has been studied to assess their effects on aquatic environments. These studies are essential to understand the potential environmental risks associated with the use of such compounds and to develop strategies for mitigating any adverse effects (Krijgsheld & Gen, 1986).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and proteins in the body .

Mode of Action

Similar compounds have been known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating protein function .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, such as those involved in cell growth and metabolism .

Pharmacokinetics

A study on a similar compound suggests that it has a high degree of permeability and hepatic clearance, although it presents low metabolic stability .

Result of Action

Similar compounds have been known to cause various effects at the molecular and cellular level, such as inducing cell death or inhibiting cell growth .

Action Environment

Similar compounds have been known to be influenced by various environmental factors, such as ph, temperature, and the presence of other chemicals .